2,3-dichloro-N-(3-chloro-4-fluorophenyl)benzamide

• IUPAC Name: 2,3-dichloro-N-(3-chloro-4-fluorophenyl)benzamide
• InChI: InChI=1S/C13H7Cl3FNO/c14-9-3-1-2-8(12(9)16)13(19)18-7-4-5-11(17)10(15)6-7/h1-6H,(H,18,19)
• InChI Key: LMCWYQIBLFKNRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H7Cl3FNO
• Molecular Weight: 318.6 g/mol

Description

2,3-dichloro-N-(3-chloro-4-fluorophenyl)benzamide is a chemical compound that is commonly used in scientific research. It is a potent inhibitor of a protein called PARP1, which is involved in DNA repair processes. The compound has been shown to have potential applications in cancer therapy, as well as in the treatment of other diseases.

Mechanism of Action

The mechanism of action of 2,3-dichloro-N-(3-chloro-4-fluorophenyl)benzamide involves inhibition of PARP1. PARP1 is an enzyme that is involved in the repair of single-strand DNA breaks. Inhibition of PARP1 leads to the accumulation of DNA damage, which can be lethal to cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of PARP1. This leads to the accumulation of DNA damage, which can trigger cell death pathways in cancer cells. The compound has also been shown to have anti-inflammatory effects, which may have potential applications in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2,3-dichloro-N-(3-chloro-4-fluorophenyl)benzamide is its potency as a PARP1 inhibitor. This makes it a valuable tool for studying the role of PARP1 in DNA repair processes and in cancer biology. However, the compound has limitations in terms of its specificity for PARP1. It can also inhibit other PARP family members, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 2,3-dichloro-N-(3-chloro-4-fluorophenyl)benzamide. One area of interest is the development of more specific PARP1 inhibitors, which may have fewer off-target effects. Another area of interest is the investigation of the compound's potential applications in combination with other cancer therapies, such as chemotherapy or radiation therapy. Finally, there is also potential for the compound to be used in the treatment of other diseases, such as inflammatory disorders or neurodegenerative diseases.

Synthesis Methods

The synthesis of 2,3-dichloro-N-(3-chloro-4-fluorophenyl)benzamide involves several steps. The starting material is 3-chloro-4-fluoroaniline, which is reacted with 2,3-dichlorobenzoyl chloride in the presence of a base. The resulting intermediate is then treated with a reducing agent to form the final product.

Scientific Research Applications

2,3-dichloro-N-(3-chloro-4-fluorophenyl)benzamide has been extensively studied in scientific research. It has been shown to be a potent inhibitor of PARP1, which is involved in DNA repair processes. This makes it a potential candidate for cancer therapy, as cancer cells often have defects in their DNA repair mechanisms.